Cas no 1250352-41-0 (1-(3-Chlorophenyl)sulfanylpentan-2-one)

• Product Name: 1-(3-Chlorophenyl)sulfanylpentan-2-one
• CAS No: 1250352-41-0
• MF: C₁₁H₁₃ClOS
• MW: 228.738321065903
• CID: 5250515
• Update Time: 2025-05-22

1-(3-Chlorophenyl)sulfanylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)sulfanyl]pentan-2-one
• 1-(3-Chlorophenyl)sulfanylpentan-2-one

• Inchi： 1S/C11H13ClOS/c1-2-4-10(13)8-14-11-6-3-5-9(12)7-11/h3,5-7H,2,4,8H2,1H3
• InChI Key： QAQAESXGQOINDK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCC(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 1-(3-Chlorophenyl)sulfanylpentan-2-one

1-(3-Chlorophenyl)sulfanylpentan-2-one (CAS No. 1250352-41-0)

1-(3-Chlorophenyl)sulfanylpentan-2-one is a chemical compound with the CAS registry number 1250352-41-0. This compound belongs to the class of organosulfur compounds, specifically those containing a sulfanyl (thioether) group and a ketone functional group. The structure of this compound consists of a pentan-2-one backbone, which is a five-carbon chain with a ketone group at the second carbon position, and a sulfanyl group attached to the third carbon of the phenyl ring substituted with a chlorine atom at the para position.

The molecular formula of 1-(3-Chlorophenyl)sulfanylpentan-2-one is C₁₁H₁₂ClOS, and its molecular weight is approximately 217.68 g/mol. The compound is characterized by its sulfur atom, which plays a crucial role in its chemical reactivity and potential applications. The presence of the chlorine substituent on the phenyl ring introduces additional electronic effects, making this compound potentially useful in various chemical reactions and synthesis processes.

Recent studies have explored the synthesis and properties of organosulfur compounds like 1-(3-Chlorophenyl)sulfanylpentan-2-one, highlighting their role in organic chemistry and materials science. For instance, researchers have investigated the use of such compounds in the development of novel catalysts, pharmaceutical intermediates, and advanced materials with tailored properties.

In terms of synthesis, 1-(3-Chlorophenyl)sulfanylpentan-2-one can be prepared through various methods, including nucleophilic substitution reactions or coupling reactions involving appropriate precursors. The choice of synthetic route depends on the availability of starting materials and the desired purity and yield of the final product.

The physical properties of this compound include its melting point, boiling point, density, and solubility in various solvents. These properties are essential for understanding its behavior under different conditions and for determining its suitability for specific applications.

One area where organosulfur compounds like 1-(3-Chlorophenyl)sulfanylpentan-2-one have shown promise is in catalysis. The sulfur atom in such compounds can act as a coordinating site for metal catalysts, enhancing their activity and selectivity in various catalytic processes. Recent research has focused on optimizing these properties to develop more efficient catalysts for industrial applications.

Additionally, these compounds are being explored for their potential in drug discovery and development. The unique combination of functional groups in 1-(3-Chlorophenyl)sulfanylpentan-2-one makes it a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

In conclusion, 1-(3-Chlorophenyl)sulfanylpentan-2-one (CAS No. 1250352-41-0) is a versatile organosulfur compound with promising applications in organic chemistry, catalysis, and pharmaceutical research. Its structure, properties, and potential uses make it an interesting subject for further investigation and development.